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Compound of Interest

Compound Name: Benalaxyl-M

Cat. No.: B116788

Introduction

Benalaxyl-M, the R-enantiomer of the fungicide benalaxyl, is a systemic phenylamide
agricultural chemical used to control a range of fungal pathogens, including downy mildew and
late blight on crops such as grapes, potatoes, and tomatoes.[1] As the more biologically active
and environmentally favorable stereoisomer, understanding its behavior, persistence, and
ultimate fate in the environment is critical for accurate risk assessment and regulatory
oversight.[1] This technical guide provides an in-depth analysis of the environmental fate and
persistence of Benalaxyl-M, synthesizing key data on its degradation through abiotic and biotic
pathways, its mobility in soil, and its potential for bioaccumulation. Detailed experimental
protocols and visual diagrams of key processes are included to support researchers, scientists,
and environmental professionals.

Physicochemical Properties

The environmental behavior of a pesticide is fundamentally governed by its physicochemical
properties. These properties influence its solubility in water, its tendency to volatilize, and its
partitioning between soil, water, and air.
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Property Value Reference
Molecular Formula C20H23NO3 [1]
Molecular Weight 325.4 g/mol

Water Solubility Moderate [1]

Volatility Quite volatile [1]

Log P (octanol-water partition
- 3.54
coefficient)

Abiotic Degradation

Abiotic degradation involves the breakdown of a chemical through non-biological processes,
primarily hydrolysis and photolysis.

Hydrolysis
Hydrolysis is the chemical breakdown of a compound due to reaction with water. The stability of

Benalaxyl-M is highly dependent on pH. It is stable in neutral to acidic conditions but degrades
in alkaline environments.

Table 1: Hydrolytic Degradation of Benalaxyl

Temperature Half-life (DTso) Stability

pH . T Reference
(°C) in days Classification

4 20 Stable Very Persistent

7 20 365 Very Persistent

9 20 157 Persistent [2]
Moderately

9 25 86 _ [2]
Persistent

Photolysis
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Photolysis is the degradation of a chemical by light, particularly ultraviolet (UV) radiation from

the sun. In aqueous environments, Benalaxyl-M is considered stable to photolysis.[3] Studies

on the racemic mixture of benalaxyl showed that under natural sunlight in a buffered pH 7

solution, 60% of the parent compound remained after 64 days, with no single degradation

product exceeding 5% of the applied radioactivity.[2]

Table 2: Photolytic Degradation of Benalaxyl

Half-life (DTso)

Medium Condition . Finding Reference
in days
Considered
Aqueous stable to
Water (pH 7) ) Stable o [3]
Photolysis photolysis in
water.
) 60% of parent
Natural Sunlight
) compound
Water (pH 7) (Racemic > 64 ) [2]
remained after
Benalaxyl)

64 days.

Biotic Degradation

Biotic degradation, mediated by microorganisms such as bacteria and fungi, is the primary

pathway for the breakdown of Benalaxyl-M in soil and aquatic systems.

Aerobic Soil Metabolism

Under aerobic (oxygen-present) conditions, Benalaxyl-M is moderately persistent in soil.[1]

Degradation is primarily microbial and has been shown to be enantioselective, with Benalaxyl-

M (the R-enantiomer) degrading faster than its S-enantiomer counterpart in many soil types.[4]

[5][6][7] This preferential degradation is a key factor in its environmental behavior.

Table 3: Aerobic Soil Degradation of Benalaxyl-M
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Study Type DTso (days) Notes Reference

Lab (Typical) 80 - [1]

R-enantiomer
Lab (Range) 20.4-53.3 [415]
(Benalaxyl-M)

Lab (Range) 27.7-57.8 S-enantiomer [41[5]

Racemic benalaxyl,
Lab (Range) 77 -100 dependent on soil [2]

type.

Field (Typical) 44

Anaerobic Metabolism

In anaerobic (oxygen-absent) environments, such as flooded soils or deep sediments, the
degradation of pesticides is typically slower. While specific degradation half-lives for
Benalaxyl-M under strictly anaerobic conditions are not widely reported in the reviewed
literature, it is expected that persistence would be greater than in aerobic environments due to
the reliance on microbial activity which is often reduced in the absence of oxygen.

Mobility and Transport

The movement of Benalaxyl-M from the point of application into other environmental
compartments like groundwater or surface water is determined by its tendency to adsorb to soll
particles.

Soil Adsorption and Mobility

The soil organic carbon-water partition coefficient (Koc) is a key indicator of a pesticide's
mobility in soil; a high Koc value indicates strong adsorption and low mobility.[8][9][10] While a
specific experimental Koc value for Benalaxyl-M was not available in the reviewed literature, it
is qualitatively described as "non-mobile," with a high potential for transport bound to particles
rather than dissolved in water.[1] This suggests a high Koc value and a low potential to leach
into groundwater.[1]
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Studies have shown that while the adsorption process itself is not enantioselective, the
subsequent leaching can be.[4][5] Because Benalaxyl-M (R-enantiomer) degrades faster in
the soil column, the S-enantiomer may be found in higher concentrations in leachate.[4][5]

Table 4: Soil Adsorption and Mobility of Benalaxyl-M

Value / ..
Parameter o Implication Reference
Classification

Koc (Soil Organic ) )
N Not available Strong adsorption to
Carbon Partition o ) ) ) -
o (qualitatively high) soil particles.
Coefficient)

. L i Low potential to leach
Mobility Classification Non-mobile [1]
to groundwater.

Faster degradation of

Leaching Yes (S-enantiomer ] ) )
] o R-enantiomer in soll [41[5]
Enantioselectivity leaches more)
column.
Bioaccumulation

Bioaccumulation refers to the accumulation of a substance in an organism at a higher
concentration than in the surrounding environment. Benalaxyl-M is reported to have a low
potential for bioaccumulation. Studies in earthworms have shown that while bioaccumulation is
enantioselective, the biota-to-soil accumulation factors were below 1, indicating no significant
accumulation.

Degradation Pathway

In soil, Benalaxyl-M degrades into several key metabolites. The primary transformation
products identified are benalaxyl acid (formed by hydrolysis of the methyl ester group) and
various conjugates.[2]
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Benalaxyl Acid
(N-phenylacetyl-N-(2,6-xylyl)-D-alanine)

Microbial
Metabolism > Methyl-N-malonyl-

N-(2,6-xylyl)-alaninate

Benalaxyl-M
(methyl N-(phenylacetyl)
-N-(2,6-xylyl)-D-alaninate)

Bound Residues

Adsorption
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Environmental Fate and Persistence of Benalaxyl-
M: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116788#benalaxyl-m-environmental-fate-and-
persistence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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